Cas no 62584-59-2 (Benzonitrile, 4-[3-(4-methoxyphenyl)-3-oxo-1-propenyl]-)

• Product Name: Benzonitrile, 4-[3-(4-methoxyphenyl)-3-oxo-1-propenyl]-
• CAS No: 62584-59-2
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• CID: 439146
• PubChem ID: 4371880
• Update Time: 2025-04-19

Benzonitrile, 4-[3-(4-methoxyphenyl)-3-oxo-1-propenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[3-(4-methoxyphenyl)-3-oxo-1-propenyl]-
• 4-[3-(4-methoxyphenyl)-3-oxoprop-1-enyl]benzonitrile
• DTXSID70402517
• 62584-59-2

• Inchi： 1S/C17H13NO2/c1-20-16-9-7-15(8-10-16)17(19)11-6-13-2-4-14(12-18)5-3-13/h2-11H,1H3
• InChI Key： WCCHVTMSZURADI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(C=CC2C=CC(C#N)=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 263.09469
• Monoisotopic Mass: 263.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 50.1A^2
• XLogP3: 3.4

Experimental Properties

• PSA: 50.09